Cas no 301856-25-7 (5,7-difluoro-1H-indole)

5,7-difluoro-1H-indole Properties

Names and Identifiers

• 5,7-Difluoroindole
• 5,7-difluoro-1H-indole
• 1H-INDOLE,5,7-DIFLUORO
• 1H-INDOLE, 5,7-DIFLUORO-
• PubChem4562
• 5,7-difluoro-indole
• 5,7-bis(fluoranyl)-1H-indole
• WZPOGQRJXZGSMH-UHFFFAOYSA-N
• SBB086889
• LS20955
• MB01671
• AS02111
• XF10083
• CM13602
• N434
• AB0015785
• ST2411641
• AB1005647
• 5,7-Difluoroindole;
• AKOS006229846
• MFCD01075215
• DTXSID90381097
• F6437-0224
• 5 pound not7-Difluoroindole
• FT-0657715
• EN300-109014
• J-200175
• SCHEMBL2537652
• CS-W022280
• SY004856
• AC-9051
• A820251
• AS-33205
• 301856-25-7
• AMY12323
• Z1201620809
• DB-008440
• +Expand

• MDL： MFCD01075215
• InChIKey： WZPOGQRJXZGSMH-UHFFFAOYSA-N
• Inchi： 1S/C8H5F2N/c9-6-3-5-1-2-11-8(5)7(10)4-6/h1-4,11H
• SMILES： FC1=CC(=CC2C=CNC=21)F

Computed Properties

• Exact Mass: 153.03900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 153.039
• Heavy Atom Count: 11
• Complexity: 151
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 15.8

Experimental Properties

• LogP: 2.44610
• PSA: 15.79000
• Refractive Index: 1.615
• Boiling Point: 253.2°C at 760 mmHg
• Flash Point: 106.9°C
• Density: 1.388